Cas no 2743438-65-3 (2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde
• CAS No: 2743438-65-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5465199
• Update Time: 2025-10-29

2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z5518482160
• 2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C11H13N3O/c1-8-6-10(7-15)9(2)14(8)11-4-5-12-13(11)3/h4-7H,1-3H3
• InChI Key： OIKACPVGAMTVHS-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2=CC=NN2C)C=1C

Computed Properties

• Exact Mass: 203.105862047 g/mol
• Monoisotopic Mass: 203.105862047 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.8
• Molecular Weight: 203.24

Additional information on 2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde

Comprehensive Overview of 2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 2743438-65-3)

2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde is a specialized organic compound with a unique molecular structure that combines pyrrole and pyrazole moieties. This heterocyclic aldehyde has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The compound's CAS number 2743438-65-3 serves as a unique identifier in chemical databases, facilitating precise tracking in scientific literature and regulatory documentation.

The structural features of this compound include a pyrrole-3-carbaldehyde core substituted with methyl groups at positions 2 and 5, along with a 1-methyl-1H-pyrazol-5-yl group at the 1-position. This arrangement creates a conjugated π-system that may influence its electronic properties and reactivity. Researchers are particularly interested in how these structural characteristics affect the compound's potential as a pharmacophore in drug discovery programs targeting various therapeutic areas.

In recent years, there has been growing interest in pyrazole-containing compounds due to their diverse biological activities. The incorporation of both pyrrole and pyrazole rings in this molecule makes it particularly intriguing for medicinal chemistry applications. Computational studies suggest that the compound's molecular geometry and electronic distribution may contribute to favorable interactions with biological targets, though experimental validation of these predictions is ongoing.

The synthetic accessibility of 2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde has been a subject of optimization in recent publications. Modern green chemistry approaches have been applied to its preparation, reflecting the pharmaceutical industry's increasing focus on sustainable synthesis methods. These developments align with current trends in environmentally friendly chemical production, addressing concerns about waste reduction and energy efficiency in synthetic processes.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The aldehyde functionality provides a convenient handle for further derivatization, making the compound valuable for structure-activity relationship studies. Recent patent literature suggests applications in developing novel crop protection agents, though specific details remain proprietary in many cases.

From a regulatory perspective, CAS 2743438-65-3 has been evaluated for various safety parameters, though comprehensive toxicological data continues to accumulate. The compound's stability under different conditions has been documented, with particular attention to its photostability and thermal stability - important considerations for formulation development. These properties are crucial for researchers considering the compound's potential in long-term storage applications or controlled release systems.

The scientific community has shown increasing interest in the structure-property relationships of such hybrid heterocyclic systems. Computational chemistry approaches, including molecular docking and quantum mechanical calculations, have been employed to predict the behavior of this compound in biological systems. These in silico methods complement traditional experimental approaches, accelerating the discovery of potential applications while reducing laboratory resource requirements.

In material science applications, the electronic properties of 2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde have attracted attention for potential use in organic electronic devices. The conjugated system may offer interesting optoelectronic characteristics, though this area of investigation remains exploratory. The compound's solubility profile and crystallization behavior have been characterized to support these potential applications.

Quality control protocols for this compound typically emphasize HPLC purity analysis and residual solvent testing, reflecting the stringent requirements of pharmaceutical applications. The development of robust analytical methods for this compound has been documented in several technical reports, highlighting the importance of accurate quantification in research and development settings.

Looking forward, the scientific literature suggests expanding investigations into the biological activity spectrum of this compound and its derivatives. The combination of pyrrole and pyrazole pharmacophores in a single molecule continues to generate hypotheses about potential synergistic effects. As research progresses, more detailed information about the compound's metabolic stability and structure-optimization possibilities is expected to emerge.

The commercial availability of 2,5-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)-1H-pyrrole-3-carbaldehyde has increased in recent years, with several specialty chemical suppliers offering the material for research purposes. This accessibility has facilitated broader investigation of the compound's properties and potential applications across multiple scientific disciplines.

In conclusion, CAS 2743438-65-3 represents an interesting case study in the design of multifunctional heterocyclic compounds. Its structural features and synthetic versatility make it a valuable tool for researchers exploring new chemical space in medicinal chemistry and materials science. As understanding of this compound's properties deepens, its role in facilitating scientific discoveries across multiple domains is likely to expand.